molecular formula C10H12O4 B8814266 2,5-Dimethoxyphenyl acetate CAS No. 27257-06-3

2,5-Dimethoxyphenyl acetate

Cat. No. B8814266
CAS RN: 27257-06-3
M. Wt: 196.20 g/mol
InChI Key: CRRVWPUSJUNVFP-UHFFFAOYSA-N
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Description

2,5-Dimethoxyphenyl acetate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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properties

CAS RN

27257-06-3

Product Name

2,5-Dimethoxyphenyl acetate

Molecular Formula

C10H12O4

Molecular Weight

196.20 g/mol

IUPAC Name

(2,5-dimethoxyphenyl) acetate

InChI

InChI=1S/C10H12O4/c1-7(11)14-10-6-8(12-2)4-5-9(10)13-3/h4-6H,1-3H3

InChI Key

CRRVWPUSJUNVFP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C=CC(=C1)OC)OC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

CH3COONa (0.7 g, 0.009 mol) was added under stirring to a solution of 2′,5′-dimethoxyacetophenone (CAS 1201-38-3, 45 g, 0.25 mol) in acetic acid (50 mL). A 50% solution of H2O2 in H2O (43 g, 0.62 mol) was added dropwise at 40° C. The reaction mixture was stirred at 40° C. for 144 h. Then it was cooled, diluted with ether (150 mL) and H2O (100 mL), and alkalized to pH 6 with a saturated solution of K2CO3. The layers were separated. The organic one was washed with water (2×100 mL), brine, dried, and evaporated. The residue was recrystallized from ether to give the title compound (13.9 g, 28%) as white crystals. LCMS data: 197.0 (M+H)+ and 155.1, 156.1 (M-Ac+H) (calculated for C10H12O4 196.2). 1H NMR data (DMSO-d6): 7.04 (d, 1H, J=9.0 Hz, Ar—H), 6.80 (dd, 1H, J1=3.2 Hz, J2=9.0 Hz, Ar—H), 6.72 (d, 1H, J=2.9 Hz, Ar—H), 3.70 (s, 3H, —OCH3), 3.69 (s, 3H, —OCH3), 2.24 (s, 3H, —COCH3).
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